Cas no 59856-06-3 (N-(2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: N-(2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 59856-06-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 366209
• PubChem ID: 583823
• Update Time: 2025-06-10

N-(2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,3-dihydro-1H-inden-5-yl)-
• N-2,3-Dihydro-1H-inden-5-ylacetamide
• 5-ACETAMIDOINDANE
• 5-acetamino-indane
• 5-acetylaminoindane
• N-(5-Indanyl)-acetamid
• N-(5-indanyl)-acetamide
• N-(indan-5-yl)acetamide
• N1-(2,3-Dihydro-1H-inden-5-yl)acetamide
• N-(2,3-dihydro-1H-inden-5-yl)acetamide
• N1-(23-Dihydro-1H-inden-5-yl)acetamide
• MixCom1_000195
• 5-acetamido-indane
• 5-Acetylaminoindan
• 1QB
• DTXSID101347864
• SCHEMBL1673429
• 5-(N-acetylamino)indane
• N-(2,3-dihydro- 1H-inden-5-yl)acetamide
• QO6
• N-5-Indanylacetamide
• 59856-06-3
• N-(2,3-Dihydro-1H-inden-5-yl)acetamide #
• Maybridge1_000107
• CHEBI:189111
• NS00018636
• 2C-035
• A898214
• Acetamide, N-(2,3-dihydro-1H-inden-5-yl)-
• ~{N}-(2,3-dihydro-1~{H}-inden-5-yl)ethanamide
• AKOS000281090
• MFCD00221464
• 5-Acetamidoindan
• CHEMBL63607
• CS-0314667
• FT-0629645
• DB-072706

• MDL： MFCD00221464
• Inchi： 1S/C11H13NO/c1-8(13)12-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3,(H,12,13)
• InChI Key： WOYOJAPRKMBKEU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.155
• Melting Point: 106 °C
• Boiling Point: 357.1°C at 760 mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.611
• PSA: 29.10000
• LogP: 2.20670

Additional information on N-(2,3-dihydro-1H-inden-5-yl)acetamide

Comprehensive Overview of N-(2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 59856-06-3): Properties, Applications, and Research Insights

N-(2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 59856-06-3) is a specialized organic compound garnering attention in pharmaceutical and biochemical research. This acetamide derivative, characterized by its indenyl backbone and acetamide functional group, exhibits unique physicochemical properties that make it valuable for drug discovery and material science. With a molecular formula of C₁₁H₁₃NO and a molar mass of 175.23 g/mol, this compound is often explored for its potential as a bioactive intermediate in medicinal chemistry.

Recent studies highlight the role of N-(2,3-dihydro-1H-inden-5-yl)acetamide in modulating enzymatic pathways, particularly those related to neurodegenerative diseases and inflammatory responses. Researchers are investigating its structure-activity relationship (SAR) to optimize its efficacy as a small-molecule inhibitor. The compound’s lipophilicity and hydrogen-bonding capacity contribute to its ability to cross biological membranes, a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry, synthetic routes for CAS 59856-06-3 are being refined to minimize environmental impact. Innovations such as catalytic hydrogenation and microwave-assisted synthesis have improved yield and purity while reducing waste. These advancements align with the growing demand for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

The compound’s crystal structure and thermal stability have been characterized using techniques like X-ray diffraction (XRD) and differential scanning calorimetry (DSC). Such analyses are crucial for formulation scientists working on solid-dosage forms, where polymorphic control ensures consistent drug performance. Searches for “acetamide derivatives in drug formulation” or “indenyl compounds in therapeutics” reflect rising interest in this niche.

Beyond pharmaceuticals, N-(2,3-dihydro-1H-inden-5-yl)acetamide is studied in material science for its potential in organic semiconductors and polymeric coatings. Its conjugated system and electron-donating properties make it a candidate for optoelectronic applications, a field gaining traction due to the push for flexible electronics and renewable energy technologies.

Frequently asked questions (FAQs) about this compound include: “What are the synthetic methods for CAS 59856-06-3?”, “How does N-(2,3-dihydro-1H-inden-5-yl)acetamide interact with biological targets?”, and “What are the industrial applications of indenyl acetamides?”. Addressing these queries, this article underscores the compound’s versatility while adhering to SEO-optimized language that resonates with researchers and industry professionals.

In summary, N-(2,3-dihydro-1H-inden-5-yl)acetamide represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and advanced materials. Its continued exploration promises innovations aligned with global trends like precision medicine and eco-friendly production, ensuring its relevance in future scientific discourse.